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Compound of Interest

Compound Name: Trimag

Cat. No.: B1201283 Get Quote

For Researchers, Scientists, and Drug Development Professionals

The term "Trimag" presents a degree of ambiguity within the scientific landscape, referring to

both a complex chemical mixture and a variety of dietary supplements with disparate

compositions. This guide provides a detailed technical overview of the two primary chemical

entities associated with this name: a specific mixed salt identified in chemical databases as

"Trimag," and the more commonly encountered "Trimagnesium Dicitrate."

The Chemical Mixture: Trimag (PubChem CID:
196339)
The entity cataloged as "Trimag" in the PubChem database is a complex salt with the

molecular formula C20H20Mg3N2O14.[1] Its formal IUPAC name is trimagnesium;2-

hydroxypropanoate;pyridine-3-carboxylate;diformate.[1] This compound is a mixture of

magnesium salts of three different organic acids: lactic acid (2-hydroxypropanoic acid), nicotinic

acid (pyridine-3-carboxylic acid), and formic acid.

Chemical Structure and Components
The overall structure is an ionic assembly of three magnesium ions (Mg²⁺) and a collection of

anions. The precise stoichiometric ratio of the anions is represented in the molecular formula,

indicating a combination of two 2-hydroxypropanoate ions, two pyridine-3-carboxylate ions, and

two formate ions for every three magnesium ions.
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Below is a graphical representation of the individual organic acid components that, in their

deprotonated form, constitute the anionic components of this "Trimag" mixture.

Component Organic Acids of Trimag (CID: 196339)
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Caption: Component organic acids of the "Trimag" chemical mixture.

Physicochemical Data
Quantitative data for this specific mixed salt is limited. The following table summarizes the

computed properties available from the PubChem database.[1]

Property Value

Molecular Formula C₂₀H₂₀Mg₃N₂O₁₄

Molecular Weight 585.3 g/mol

Exact Mass 584.0465784 Da

SMILES String

CC(C(=O)[O-])O.CC(C(=O)

[O-])O.C1=CC(=CN=C1)C(=O)

[O-].C1=CC(=CN=C1)C(=O)[O-].C(=O)

[O-].C(=O)[O-].[Mg+2].[Mg+2].[Mg+2]
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Note: Experimental data such as melting point, boiling point, and solubility for this specific

mixture are not readily available in the surveyed literature.

Biological Activity and Experimental Protocols
There is a lack of specific studies on the biological activity or pharmacological effects of this

particular "Trimag" mixture (CID: 196339). Research would be required to determine its

absorption, distribution, metabolism, and excretion (ADME) profile, as well as its efficacy and

safety. Any experimental protocol would need to be developed de novo, starting with chemical

synthesis and characterization, followed by in vitro and in vivo studies.

Trimagnesium Dicitrate
Trimagnesium dicitrate, with the molecular formula C12H10Mg3O14, is a more well-defined

and commonly referenced compound.[2][3][4] It is the magnesium salt of citric acid, with a 3:2

ratio of magnesium to citrate ions.[2] This compound is widely used in dietary supplements and

as a saline laxative.[2][5][6]

Chemical Structure
Trimagnesium dicitrate is an ionic compound consisting of three magnesium cations (Mg²⁺)

and two citrate anions (C₆H₅O₇³⁻).

Chemical Structure of Trimagnesium Dicitrate

Mg²⁺
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Caption: Ionic association in Trimagnesium Dicitrate.

Physicochemical Data
The following table summarizes key physicochemical properties of trimagnesium dicitrate.

Property Value Reference

Molecular Formula C₁₂H₁₀Mg₃O₁₄ [2][3]

Molecular Weight 451.12 g/mol [2]

Appearance White to off-white powder [3]

Melting Point 184 °C [2][7]

Solubility in Water Partially soluble [2]

IUPAC Name

trimagnesium bis(2-

hydroxypropane-1,2,3-

tricarboxylate)

[2]

Biological Activity and Mechanism of Action
Trimagnesium dicitrate serves as a source of magnesium, an essential mineral involved in over

300 biochemical reactions in the body, including neuromuscular function and energy

metabolism.[6] Its most prominent pharmacological use is as a saline laxative.[2][5]

The mechanism of action as a laxative is primarily osmotic.[2][5] When administered orally, the

poorly absorbed citrate and magnesium ions create a hyperosmotic environment in the

intestinal lumen. This draws a significant amount of water into the intestines, increasing the

volume of stool, softening it, and stimulating peristalsis, which leads to bowel evacuation.[2][5]

The following diagram illustrates this osmotic laxative mechanism.
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Mechanism of Action of Trimagnesium Dicitrate as an Osmotic Laxative
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Caption: Osmotic laxative workflow of Trimagnesium Dicitrate.
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Experimental Protocols
While specific, detailed experimental protocols for trimagnesium dicitrate are proprietary to

manufacturers, a general protocol for its use as a bowel cleanser prior to a medical procedure

can be outlined as follows:

Preparation: The commercially available trimagnesium dicitrate oral solution is used.

Dosage: The patient is instructed to consume the entire volume of the solution, often in

divided doses, the evening before the procedure.

Hydration: It is critical for the patient to consume a large volume of clear liquids before,

during, and after the administration of trimagnesium dicitrate to prevent dehydration due to

the fluid shift into the intestines.

Monitoring: Patients should be monitored for signs of dehydration or electrolyte imbalance,

particularly those with renal impairment.

For its use as a dietary supplement, the protocol involves regular oral administration of a lower

dose, typically in tablet or capsule form, with food to enhance absorption and minimize

gastrointestinal side effects.

"Trimag" in Commercial Products
It is important to note that many commercial products marketed under the name "Trimag" are

dietary supplements containing a blend of different magnesium salts. The rationale for these

formulations is often to combine magnesium salts with varying bioavailability and properties.

Common forms found in these supplements include:

Magnesium Citrate

Magnesium Glycinate

Magnesium Orotate[2]

Magnesium Malate[3]

Magnesium Lactate[5]
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Magnesium Aspartate[6][8]

Magnesium Carbonate[1]

The chemical structure and properties of these commercial mixtures are dependent on the

specific formulation of the product. Researchers and clinicians should always refer to the

product's specific ingredient list for accurate information.

Conclusion
The term "Trimag" lacks a single, precise chemical definition. It can refer to a specific, albeit

poorly studied, mixed magnesium salt, or more commonly, to trimagnesium dicitrate, a well-

characterized compound with established uses as a magnesium supplement and osmotic

laxative. Furthermore, the "Trimag" branding is utilized for a variety of dietary supplements with

diverse compositions. For scientific and clinical accuracy, it is imperative to specify the exact

chemical entity—by name, molecular formula, or CAS number—when discussing or

researching "Trimag."

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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